Cas no 941899-76-9 (5-methoxy-6-4-(4-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-methoxy-6-4-(4-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 941899-76-9
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 6045162
• PubChem ID: 8549176
• Update Time: 2025-07-15

5-methoxy-6-4-(4-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-4-(4-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one
• 5-methoxy-6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-2-phenylpyridazin-3-one
• AKOS024628819
• 5-methoxy-6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-2-phenyl-2,3-dihydropyridazin-3-one
• 941899-76-9
• F2213-0051
• 5-methoxy-6-(4-(4-methoxyphenyl)piperazine-1-carbonyl)-2-phenylpyridazin-3(2H)-one

• Inchi： 1S/C23H24N4O4/c1-30-19-10-8-17(9-11-19)25-12-14-26(15-13-25)23(29)22-20(31-2)16-21(28)27(24-22)18-6-4-3-5-7-18/h3-11,16H,12-15H2,1-2H3
• InChI Key： QUSVLQYXLKRBLZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)N=C(C(N2CCN(C3=CC=C(OC)C=C3)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 420.17975526g/mol
• Monoisotopic Mass: 420.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.7Ų

Additional information on 5-methoxy-6-4-(4-methoxyphenyl)piperazine-1-carbonyl-2-phenyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 5-Methoxy-6-[4-(4-Methoxyphenyl)piperazine-1-carbonyl]-2-phenyl-2,3-dihydropyridazin-3-one (CAS No. 941899-76-9)

The compound 5-methoxy-6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-2-phenyl-2,3-dihydropyridazin-3-one (CAS No. 941899-76-9) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique scaffold combines a dihydropyridazinone core with a piperazine moiety, making it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the presence of the methoxy and phenyl groups, which are often associated with enhanced blood-brain barrier permeability.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases, mood disorders, and chronic pain. This compound's structural features align with these therapeutic areas, as evidenced by its resemblance to known serotonin receptor ligands and dopamine agonists. The piperazine ring, a common pharmacophore in CNS-active drugs, further underscores its potential. Users searching for "piperazine-based drug candidates" or "dihydropyridazinone derivatives in CNS research" will find this molecule particularly relevant.

The synthesis of 941899-76-9 involves multi-step organic reactions, including amide coupling and cyclization strategies, which are frequently discussed in academic and industrial settings. Its carbonyl and methoxy functionalities contribute to its stability and solubility profile, critical factors for drug-like properties. Given the growing interest in structure-activity relationship (SAR) studies, this compound serves as an excellent template for optimizing bioavailability and target selectivity.

From an SEO perspective, this compound intersects with trending queries such as "new CNS drug leads 2024," "piperazine derivatives in pharmacology," and "dihydropyridazinone synthesis." Its CAS number (941899-76-9) is often searched by chemists and patent analysts, highlighting its commercial and research significance. Additionally, the inclusion of methoxy and phenyl groups makes it a subject of interest for studies on metabolic stability and cytochrome P450 interactions.

In conclusion, 5-methoxy-6-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-2-phenyl-2,3-dihydropyridazin-3-one represents a compelling case study in modern drug design. Its structural complexity and therapeutic potential align with current trends in precision medicine and targeted therapy, making it a valuable subject for further investigation. Researchers and industry professionals exploring "next-generation neuroactive compounds" or "scaffold diversification in medicinal chemistry" will find this molecule highly instructive.